Cas no 851804-08-5 (1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(4-methoxyphenyl)ethan-1-one)

• Product Name: 1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(4-methoxyphenyl)ethan-1-one
• CAS No: 851804-08-5
• MF: C₁₉H₁₉ClN₂O₂S
• MW: 374.884362459183
• CID: 5976779
• PubChem ID: 4095557
• Update Time: 2025-10-30

1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(4-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(4-methoxyphenyl)ethan-1-one
• Ethanone, 1-[2-[[(2-chlorophenyl)methyl]thio]-4,5-dihydro-1H-imidazol-1-yl]-2-(4-methoxyphenyl)-
• F0630-1083
• 1-(2-{[(2-chlorophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(4-methoxyphenyl)ethan-1-one
• 1-[2-[(2-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-2-(4-methoxyphenyl)ethanone
• AKOS024589064
• 1-(2-((2-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)-2-(4-methoxyphenyl)ethanone
• 851804-08-5

• Inchi： 1S/C19H19ClN2O2S/c1-24-16-8-6-14(7-9-16)12-18(23)22-11-10-21-19(22)25-13-15-4-2-3-5-17(15)20/h2-9H,10-13H2,1H3
• InChI Key： RMCZVLDMBBMHQH-UHFFFAOYSA-N
• SMILES： C(=O)(N1C(SCC2=CC=CC=C2Cl)=NCC1)CC1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 374.0855767g/mol
• Monoisotopic Mass: 374.0855767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 527.6±60.0 °C(Predicted)
• pka: 2.13±0.60(Predicted)

Additional information on 1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(4-methoxyphenyl)ethan-1-one

Recent Advances in the Study of 1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(4-methoxyphenyl)ethan-1-one (CAS: 851804-08-5)

The compound 1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(4-methoxyphenyl)ethan-1-one (CAS: 851804-08-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways, particularly those involving imidazole-based scaffolds. The presence of the 2-chlorophenyl and 4-methoxyphenyl groups in its structure has been shown to enhance its binding affinity to target proteins, making it a promising candidate for drug development. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its mechanism of action.

One of the key findings from recent research is the compound's ability to inhibit certain enzymes involved in inflammatory and proliferative diseases. In vitro and in vivo studies have demonstrated its efficacy in reducing oxidative stress and modulating cellular signaling pathways. These findings suggest potential applications in treating conditions such as cancer, autoimmune disorders, and neurodegenerative diseases.

Further investigations into the pharmacokinetics and toxicity profile of 851804-08-5 have revealed favorable absorption and distribution properties, with minimal off-target effects. However, challenges remain in optimizing its bioavailability and ensuring long-term safety. Ongoing clinical trials are expected to provide more insights into its therapeutic potential and limitations.

In conclusion, 1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(4-methoxyphenyl)ethan-1-one represents a promising avenue for future drug development. Its unique chemical structure and biological activity warrant further exploration, particularly in the context of personalized medicine and targeted therapies. Researchers are encouraged to collaborate across disciplines to accelerate its translation from bench to bedside.